Cas no 1806953-73-0 (6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride)

• Product Name: 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride
• CAS No: 1806953-73-0
• MF: C₆H₂ClF₂IN₂O₄S
• MW: 398.510358333588
• CID: 4894658
• Update Time: 2025-05-20

6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride

• Inchi： 1S/C6H2ClF2IN2O4S/c7-17(15,16)4-2(10)1-3(5(8)9)11-6(4)12(13)14/h1,5H
• InChI Key： WNOUOUSGLYAVGT-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1S(=O)(=O)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: 2.3
• Topological Polar Surface Area: 101

Additional information on 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride

6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride: A Comprehensive Overview

The compound 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride, identified by the CAS number 1806953-73-0, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, a nitro group, and a sulfonyl chloride moiety. The combination of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of novel pharmaceutical agents and advanced materials.

The synthesis of 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride involves a series of carefully designed multi-step reactions. Researchers have employed various strategies, including nucleophilic aromatic substitution, electrophilic substitution, and coupling reactions, to construct this compound. Recent advancements in catalytic methodologies and the use of transition metal catalysts have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the precise installation of the iodo group at the 4-position of the pyridine ring.

The structural features of this compound make it an attractive candidate for exploring its reactivity in various chemical transformations. The sulfonyl chloride group is particularly reactive and can undergo nucleophilic substitution reactions with a wide range of nucleophiles, including amines, alcohols, and thiols. This reactivity has been exploited in the synthesis of sulfonamides, which are widely used as intermediates in drug discovery. Recent studies have demonstrated that the substitution pattern on the pyridine ring significantly influences the reactivity of the sulfonyl chloride group, providing valuable insights into its synthetic applications.

In terms of biological activity, 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride has shown promise as a potential lead compound in antiviral and anticancer drug development. The nitro group on the pyridine ring contributes to its redox properties, which are critical for its interaction with biological systems. Additionally, the presence of the difluoromethyl group enhances the compound's lipophilicity, improving its bioavailability. Recent in vitro studies have highlighted its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided detailed insights into its electronic structure, which is essential for predicting its reactivity and stability. These studies have also revealed that the iodine atom at position 4 plays a crucial role in stabilizing certain transition states during chemical transformations.

From an industrial perspective, the synthesis and application of 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride present both opportunities and challenges. While its unique structure offers immense potential for innovative applications, its synthesis requires stringent control over reaction conditions to ensure high yields and purity. Furthermore, optimizing its scalability for large-scale production remains an area of active research.

In conclusion, 6-(Difluoromethyl)-4-iodo-2-nitropyridine-3-sulfonyl chloride stands as a remarkable example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. Its diverse reactivity and biological activity make it a valuable asset in contemporary chemical research. As advancements in synthetic methodologies continue to emerge, this compound is poised to play an even greater role in shaping future discoveries across multiple disciplines.